2-Benzyl-7-chloro-3,4-dihydroisoquinolin-1(2H)-one
Overview
Description
2-Benzyl-7-chloro-3,4-dihydroisoquinolin-1(2H)-one is a chemical compound that has been the focus of scientific research due to its potential applications in various fields, including medicinal chemistry and pharmacology. This compound is also known by its chemical name, BCDOI, and has several unique properties that make it an interesting subject of study.
Scientific Research Applications
Synthesis and Methodology
- Synthesis Techniques : A study by Chen Zhan-guo (2008) explored the synthesis of a derivative of 3,4-dihydroisoquinolin-1(2H)-one, showcasing the methods like reductive amination and amidation in its production process. This highlights the compound's role in chemical synthesis research (Chen Zhan-guo, 2008).
- Preparation Methods : Freeman et al. (2023) demonstrated a general method for preparing diverse N-substituted 3,4-dihydroisoquinolin-1(2H)-one compounds, revealing its versatility in chemical compound creation (Freeman et al., 2023).
Biological and Pharmacological Applications
- Antitumor Properties : Lv et al. (2014) reported on the design, synthesis, and evaluation of novel tetrahydroisoquinoline derivatives, including 2-Benzyl-3,4-dihydroisoquinolin-1(2H)-one, for antitumor activities, indicating its potential in cancer treatment research (Lv et al., 2014).
- Antiarrhythmic Activity : Mikhailovskii et al. (2017) synthesized 1-benzyl-3,3-dialkyl-3,4-dihydroisoquinolines and tested their antiarrhythmic activity, suggesting the compound's relevance in cardiovascular research (Mikhailovskii et al., 2017).
Chemical Structure and Properties
- Structural Analysis : Korotaev et al. (2011) achieved the synthesis of the lamellarin alkaloid framework using 1-benzyl-3,4-dihydroisoquinolines, highlighting the compound's significance in understanding complex alkaloid structures (Korotaev et al., 2011).
- Synthesis and Targeting : Bermejo et al. (2002) synthesized a series of 1-substituted 3,4-dihydroisoquinolines, including benzoyldihydroisoquinolines, targeting G1 phase of the cell cycle in leukemia cells, indicating its use in cell cycle research (Bermejo et al., 2002).
properties
IUPAC Name |
2-benzyl-7-chloro-3,4-dihydroisoquinolin-1-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClNO/c17-14-7-6-13-8-9-18(16(19)15(13)10-14)11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTNKXQWUSZGBGO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)C2=C1C=CC(=C2)Cl)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyl-7-chloro-3,4-dihydroisoquinolin-1(2H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.